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Compound Name:
1,4-Diacetoxy-2,3-

dicyanobenzene

Cat. No.: B160749 Get Quote

An In-depth Technical Guide to (4-acetyloxy-2,3-dicyanophenyl) acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (4-acetyloxy-2,3-dicyanophenyl)

acetate, a versatile chemical intermediate. The document details its chemical identity,

physicochemical properties, synthesis protocols, and significant applications in research and

development, with a particular focus on its relevance to the fields of materials science and drug

discovery.

Chemical Identity and Properties
(4-acetyloxy-2,3-dicyanophenyl) acetate, commonly known by several synonyms, is a key

organic compound. Its formal IUPAC name is (4-acetyloxy-2,3-dicyanophenyl) acetate[1]. It is

also referred to as 1,4-Diacetoxy-2,3-dicyanobenzene, 2,3-Dicyano-1,4-hydroquinone

diacetate, and 3,6-diacetoxyphthalonitrile[2][3].

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Source

IUPAC Name
(4-acetyloxy-2,3-

dicyanophenyl) acetate
[1]

CAS Number 83619-73-2 [1][2]

Molecular Formula C₁₂H₈N₂O₄ [1][2]

Molecular Weight 244.20 g/mol [1]

Purity ≥98% [3]

Storage Temperature -20°C [2]

Canonical SMILES
CC(=O)OC1=C(C(=C(C=C1)O

C(=O)C)C#N)C#N
[3]

InChI

InChI=1S/C12H8N2O4/c1-

7(15)17-11-3-4-12(18-

8(2)16)10(6-14)9(11)5-13/h3-

4H,1-2H3

[1]

Synthesis and Experimental Protocols
The synthesis of (4-acetyloxy-2,3-dicyanophenyl) acetate typically involves the acetylation of its

precursor, 2,3-Dicyanohydroquinone (DCHQ), also known as 3,6-dihydroxyphthalonitrile[4][5].

DCHQ itself is a valuable building block in organic synthesis[5].

Synthesis of the Precursor: 2,3-Dicyanohydroquinone
(DCHQ)
Reaction: Oxidative cyanation of 2,3-Diaminophenol.

Protocol:

Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic

stirrer and a reflux condenser.
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Reagents: Dissolve 2,3-Diaminophenol in a suitable solvent. Prepare separate solutions of

an oxidizing agent (e.g., ammonium persulfate) and a cyanide source (e.g., sodium cyanide).

Reaction Execution: Under controlled temperature, add the oxidizing agent and cyanide

source to the solution of 2,3-Diaminophenol. The reaction involves the oxidation of the amino

groups, which are subsequently substituted by cyanide ions via nucleophilic attack[5].

Work-up and Purification: Upon completion, the reaction mixture may contain regioisomers,

necessitating purification. Quench the reaction carefully, followed by extraction with an

appropriate organic solvent. The crude product is then purified using column

chromatography to isolate the desired 2,3-Dicyanohydroquinone[5].

Acetylation of 2,3-Dicyanohydroquinone (DCHQ) to yield
(4-acetyloxy-2,3-dicyanophenyl) acetate
Reaction: Esterification of the hydroxyl groups of DCHQ.

Protocol:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a

condenser, add the purified 2,3-Dicyanohydroquinone.

Reagents: Add an excess of an acetylating agent, such as acetic anhydride or acetyl

chloride. A catalytic amount of a strong acid (e.g., sulfuric acid) or a base (e.g., pyridine) can

be used to facilitate the reaction.

Reaction Conditions: Gently heat the reaction mixture to reflux and maintain for a period

sufficient for complete conversion, typically monitored by Thin Layer Chromatography (TLC).

Work-up and Purification: After cooling to room temperature, carefully pour the reaction

mixture into cold water to precipitate the product and hydrolyze any remaining acetic

anhydride. Filter the solid product, wash thoroughly with water, and dry under vacuum. The

crude product can be further purified by recrystallization from a suitable solvent like ethanol

to yield pure (4-acetyloxy-2,3-dicyanophenyl) acetate.

Key Applications in Research and Development
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(4-acetyloxy-2,3-dicyanophenyl) acetate is a valuable intermediate with applications in

materials science and as a precursor to important chemical reagents.

Precursor for Phthalocyanine Dyes: This compound is a key intermediate in the synthesis of

phthalocyanine dyes[3]. Phthalocyanines are large, aromatic macrocyclic compounds with

diverse applications, including as pigments, in photodynamic therapy, and as catalysts.

Fluorescent Dye Development: Its structural properties make it suitable for the development

of fluorescent dyes[3]. Such dyes are critical tools in biological imaging and high-throughput

screening, which are integral to modern drug discovery processes.

Semiconductor Research: The electronic properties of its derivatives are of interest in

semiconductor research, contributing to the development of novel optical and electronic

materials[3].

Synthesis of DDQ: Its precursor, 2,3-Dicyanohydroquinone, is the direct starting material for

the synthesis of 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)[5][6]. DDQ is a powerful

and widely used oxidizing agent in organic chemistry for dehydrogenation reactions[7].

Visualized Workflows and Pathways
The following diagrams illustrate the synthesis workflow and the role of (4-acetyloxy-2,3-

dicyanophenyl) acetate as a chemical intermediate.
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Caption: Synthesis workflow for (4-acetyloxy-2,3-dicyanophenyl) acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://probes.bocsci.com/3-6-diacetoxyphthalonitrile-cas-83619-73-2-item-191949.html
https://probes.bocsci.com/3-6-diacetoxyphthalonitrile-cas-83619-73-2-item-191949.html
https://probes.bocsci.com/3-6-diacetoxyphthalonitrile-cas-83619-73-2-item-191949.html
https://www.benchchem.com/product/b1218488
https://www.scribd.com/document/531211058/doc-486
https://en.wikipedia.org/wiki/2,3-Dichloro-5,6-dicyano-1,4-benzoquinone
https://www.benchchem.com/product/b160749?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(4-acetyloxy-2,3-dicyanophenyl) acetate

Phthalocyanine Dyes

Precursor

Fluorescent Probes

Intermediate

Organic Semiconductors

Building Block

Photodynamic Therapy Biological Imaging High-Throughput Screening

Click to download full resolution via product page

Caption: Key application pathways for the target compound.

Safety and Handling
The precursor, 2,3-Dicyanohydroquinone, is classified as harmful and may cause skin, eye,

and respiratory irritation[5]. It is recommended to handle this compound and its derivatives with

appropriate personal protective equipment, including gloves and eye protection, in a well-

ventilated area[5]. The synthesis and handling of cyanide-containing compounds require

extreme caution due to their high toxicity. All experimental work should be conducted in

accordance with institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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